Cas no 26028-80-8 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-hydroxyphenyl)-4-phenyl-)

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-hydroxyphenyl)-4-phenyl- structure
26028-80-8 structure
Product Name:3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-hydroxyphenyl)-4-phenyl-
CAS No:26028-80-8
MF:C14H11N3OS
MW:269.321641206741
CID:1428201
Update Time:2024-08-15

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-hydroxyphenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3-hydroxyphenyl)-4-phenyl-
    • Inchi: 1S/C14H11N3OS/c18-12-8-4-5-10(9-12)13-15-16-14(19)17(13)11-6-2-1-3-7-11/h1-9,18H,(H,16,19)
    • InChI Key: RFPOAFBGYTXBJJ-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=CC(O)=C2)N(C2=CC=CC=C2)C(=S)N1

Computed Properties

  • Exact Mass: 269.06243

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 431.7±47.0 °C(Predicted)
  • PSA: 47.86
  • pka: 5.39±0.20(Predicted)
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